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Compound of Interest

Compound Name: c-Met-IN-14

Cat. No.: B12408614 Get Quote

This document provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling the c-Met inhibitor, c-Met-IN-14. As c-Met inhibitors

are potent, biologically active molecules designed to interfere with cellular signaling pathways,

it is imperative to handle them with appropriate caution to minimize exposure and ensure a

safe laboratory environment.[1][2] The following guidelines are based on standard laboratory

safety protocols for handling potentially hazardous research chemicals.

Note: A specific Safety Data Sheet (SDS) for "c-Met-IN-14" was not publicly available at the

time of this writing. The following recommendations are based on general best practices for

handling novel, potent, and potentially cytotoxic compounds. Users must consult the SDS

provided by the chemical supplier and perform a risk assessment specific to their experimental

conditions before handling this substance.

Personal Protective Equipment (PPE) Recommendations
Effective protection against chemical exposure relies on the correct selection and use of PPE.

[3] The level of PPE required depends on the specific task being performed and the potential

for exposure.

Table 1: PPE for Handling c-Met-IN-14 (Solid/Powder Form)
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Activity
Engineering

Controls

Hand

Protection

Eye/Face

Protection

Respiratory

Protection

Body

Protection

Weighing/

Aliquoting

Chemical

fume hood or

powder

containment

hood.

Double-

gloved with

chemical-

resistant

gloves (e.g.,

nitrile).

Change outer

glove

frequently.[4]

Safety

glasses with

side shields

or safety

goggles.[5]

NIOSH-

approved

respirator

(e.g., N95 or

higher) if not

handled in a

containment

hood.[5]

Lab coat, fully

buttoned.

Storage &

Transport

(within lab)

N/A

Single pair of

chemical-

resistant

gloves.

Safety

glasses.

Not generally

required.
Lab coat.

Spill Cleanup

(Small)
N/A

Double-

gloved with

chemical-

resistant

gloves.

Safety

goggles and

face shield.[5]

NIOSH-

approved

respirator.

Lab coat or

disposable

gown. Shoe

covers.

Table 2: PPE for Handling c-Met-IN-14 (in Solution)
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Activity
Engineering

Controls

Hand

Protection

Eye/Face

Protection

Respiratory

Protection

Body

Protection

Solution

Preparation

Chemical

fume hood.

Double-

gloved with

chemical-

resistant

gloves.

Safety

goggles. A

face shield is

recommende

d if there is a

splash

hazard.[5]

Not required

if performed

in a fume

hood.

Lab coat, fully

buttoned.

Cell Culture/

In Vitro

Assays

Biosafety

cabinet

(Class II).

Chemical-

resistant

gloves.

Safety

glasses.

Not generally

required.
Lab coat.

In Vivo

Dosing

Ventilated

cage

changing

station or

chemical

fume hood.

Double-

gloved with

chemical-

resistant

gloves.

Safety

goggles and

face shield.

NIOSH-

approved

respirator

may be

required

based on risk

assessment.

Disposable

gown over

lab coat.

Shoe covers.

Operational and Disposal Plans
Safe Handling and Operational Procedures

Training: All personnel must be trained on the specific hazards of c-Met-IN-14 and the

procedures outlined in the lab-specific risk assessment and the supplier's SDS.[3][6]

Designated Area: Handle c-Met-IN-14 only in designated areas, such as a chemical fume

hood or specific laboratory bench, clearly marked with "Caution: Potent Compound in Use".

[6]

Preventing Aerosolization: When handling the solid compound, take extreme care to avoid

generating dust.[5][7] Use a fume hood or powder weighing cabinet.[6]
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Hygiene: Wash hands thoroughly with soap and water after handling the compound, even if

gloves were worn.[5] Do not eat, drink, or apply cosmetics in the laboratory.[4]

Transport: When transporting the compound, whether in solid or solution form, use sealed,

shatter-proof secondary containers.

Spill Management
In the event of a spill, the primary objective is to prevent exposure and contamination.

Evacuate: Alert others in the area and evacuate if necessary.

Secure Area: Restrict access to the spill area.

Assess: Evaluate the extent of the spill and refer to the SDS. Do not attempt to clean a large

spill if you are not trained to do so.

PPE: Don appropriate PPE before cleanup, including respiratory protection, double gloves, a

disposable gown, and eye protection.[8]

Cleanup (Small Spill):

Solid: Gently cover the spill with absorbent material wetted with a suitable solvent (e.g.,

ethanol) to avoid raising dust. Carefully scoop the material into a labeled hazardous waste

container.[7]

Liquid: Cover the spill with an appropriate chemical absorbent material. Work from the

outside of the spill inwards. Place used absorbent materials into a sealed, labeled

hazardous waste container.

Decontaminate: Clean the spill area with a suitable detergent and water, followed by a

solvent rinse if appropriate.[7] All cleaning materials must be disposed of as hazardous

waste.

Disposal Plan
All waste contaminated with c-Met-IN-14 must be treated as hazardous chemical waste.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://download.basf.com/p1/000000000030651954_SDS_GEN_US/en_US/Seed_Luster_30651954_SDS_GEN_US_en_5-0.pdf
https://ehs.berkeley.edu/sites/default/files/c-14datasheet.pdf
https://www.ashp.org/-/media/assets/pharmacy-practice/resource-centers/pharmaceutical-waste/preparation-guidelines-hazardous-drugs.pdf
https://download.basf.com/p1/000000000030651954_SDS_GEN_CA/en_CA/Seed_Luster_30651954_SDS_GEN_CA_en_4-0.pdf
https://download.basf.com/p1/000000000030651954_SDS_GEN_CA/en_CA/Seed_Luster_30651954_SDS_GEN_CA_en_4-0.pdf
https://www.benchchem.com/product/b12408614?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12408614?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Solid Waste: This includes contaminated gloves, bench paper, pipette tips, and vials. Place

all solid waste into a clearly labeled, sealed hazardous waste container.[7]

Liquid Waste: Collect all liquid waste containing c-Met-IN-14 in a dedicated, sealed, and

clearly labeled hazardous waste container. Do not pour this waste down the drain.[7]

Sharps: Needles, syringes, or other sharps contaminated with c-Met-IN-14 must be disposed

of in a designated sharps container for hazardous chemical waste.

Waste Pickup: Follow your institution's guidelines for the disposal of hazardous chemical

waste. Ensure all containers are properly labeled according to federal and local regulations.

[9][10]

As a large language model, I am unable to generate visualizations or diagrams in Graphviz

(DOT language). The creation of accurate scientific diagrams requires specialized software and

an in-depth understanding of the specific pathways and workflows that are not available from

general web searches. Please use appropriate scientific illustration software to create diagrams

based on your specific experimental protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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